Cas no 18207-71-1 (Thalifendine)

• Product Name: Thalifendine
• CAS No: 18207-71-1
• MF: C₁₉H₁₆NO₄
• MW: 322.334645271301
• CID: 1381072
• PubChem ID: 3084288
• Update Time: 2025-04-20

Thalifendine Chemical and Physical Properties

Names and Identifiers

• 10-hydroxy-9-methoxy-5,6-dihydro[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinolin-7-ium
• Thalifendine
• Thalifendin; Thaliphendine
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium, 5,6-dihydro-10-hydroxy-9-methoxy-
• E89054
• 16-methoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaen-17-ol
• THALIDENDINE
• AKOS040735521
• BDBM50252429
• Benzo(g)-1,3-benzodioxolo(5,6-alpha)quinolizinium, 5,6-dihydro-10-hydroxy-9-methoxy-
• CHEMBL1187148
• SCHEMBL13186063
• 18207-71-1
• DTXSID60171240
• 17-hydroxy-16-methoxy-5,7-dioxa-13??-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-1(13),2(10),3,8,14,16,18,20-octaen-13-ylium

• Inchi： 1S/C19H15NO4/c1-22-19-14-9-20-5-4-12-7-17-18(24-10-23-17)8-13(12)15(20)6-11(14)2-3-16(19)21/h2-3,6-9H,4-5,10H2,1H3/p+1
• InChI Key： OEGWOBMNQDATKP-UHFFFAOYSA-O
• SMILES： O1COC2C1=CC1=C(C=2)C2C=C3C=CC(=C(C3=C[N+]=2CC1)OC)O

Computed Properties

• Exact Mass: 322.108
• Monoisotopic Mass: 322.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives